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Compound of Interest

Compound Name: Deoxy Fesoterodine

CAS No.: 895137-81-2

Cat. No.: B601958

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
In the development of Fesoterodine Fumarate (a prodrug for 5-hydroxymethyl tolterodine, 5-

HMT), impurity profiling is a critical quality attribute. While the hydrolysis product (5-HMT) is the

active metabolite, Deoxy Fesoterodine (also known as Dehydroxy Fesoterodine) represents a

specific challenge.

Chemically, Deoxy Fesoterodine lacks the hydroxyl group on the phenolic methyl moiety

found in the API. This structural change—replacing a polar hydroxymethyl group with a non-

polar methyl group—significantly alters its chromatographic behavior, making it a late-eluting,

lipophilic impurity.

Target Analyte Profile:

Name: Deoxy Fesoterodine (Dehydroxy Fesoterodine)
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Chemical Name: 2-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenyl

isobutyrate[1]

CAS: 895137-81-2[2]

Molecular Weight: 395.58 g/mol (Free Base)

Criticality: Process-related impurity (originating from non-hydroxylated starting materials) and

potential degradation product.

Structural Logic & Separation Strategy
The separation logic relies on the "Hydrophobic Subtraction Model." Fesoterodine contains a

polar ester and a hydroxyl group.[3] Deoxy Fesoterodine retains the ester but loses the

hydroxyl, increasing its LogP (lipophilicity). Therefore, in Reverse Phase Chromatography (RP-

HPLC), Deoxy Fesoterodine will elute after the API, typically with a Relative Retention Time

(RRT) of ~1.8.
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Figure 1: Chromatographic elution logic based on structural polarity shifts. Deoxy
Fesoterodine elutes significantly later than the API due to the absence of the polar hydroxyl

group.

Protocol A: High-Resolution HPLC-UV (Routine QC)
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Purpose: Routine batch release and stability testing. Scope: Detection limit ~0.05%;

Quantitation of Deoxy Fesoterodine in the presence of Fesoterodine and 5-HMT.

Chromatographic Conditions
Column: Inertsil ODS-3V (150 x 4.6 mm, 5 µm) or equivalent C18 column with base

deactivation.

Why: The "V" (Validated) or base-deactivated silica is crucial. Fesoterodine contains a

tertiary amine which interacts with free silanols on standard silica, causing severe peak

tailing.

Column Temperature: 35°C (Controlled to ±0.5°C to stabilize retention times).

Flow Rate: 1.2 mL/min.[4]

Detection: UV at 220 nm.[5]

Note: While 280 nm is specific to the aromatic ring, 220 nm provides higher sensitivity for

the carbonyl features of the ester, essential for trace impurity detection.

Injection Volume: 20 µL.

Mobile Phase Preparation
Buffer (Mobile Phase A):

Dissolve 3.0 mL of Orthophosphoric acid (85%) and 1.0 g of 1-Octane sulfonic acid

sodium salt (ion-pairing agent) in 1000 mL of Milli-Q water.

Adjust pH to 3.0 ± 0.05 with dilute Potassium Hydroxide (KOH).

Expert Insight: The ion-pairing agent (Octane sulfonic acid) improves the peak shape of

the amine-rich Fesoterodine and Deoxy impurity. The acidic pH ensures the amine is

protonated, preventing interaction with silanols.

Organic Modifier (Mobile Phase B): Acetonitrile (100%).
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Gradient Program
Deoxy Fesoterodine is strongly retained. An isocratic method would result in excessively long

run times or broad peaks.

Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 65 35 Start

5.0 65 35
Isocratic Hold (5-HMT

elution)

25.0 30 70
Ramp to elute Deoxy

Fesoterodine

35.0 30 70 Wash

36.0 65 35 Re-equilibration

45.0 65 35 End

System Suitability Criteria (Self-Validating)
Before running samples, the system must pass these checks:

Resolution (

): > 2.0 between Fesoterodine and the nearest eluting impurity.

Tailing Factor (

): < 1.5 for the Fesoterodine peak (indicates successful silanol suppression).

RRT Verification: Deoxy Fesoterodine must elute at RRT ~1.7–1.9 relative to the main

peak.

Protocol B: LC-MS/MS (Trace Analysis & ID)
Purpose: Genotoxic impurity screening or ultra-low level detection (< 0.01%). Constraint:

Phosphate buffers and ion-pairing agents (used in Protocol A) are incompatible with MS. We

must switch to volatile buffers.
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MS-Compatible Chromatographic Conditions
Column: Luna C8(2) or Acquity BEH C18 (50 x 2.1 mm, 1.7 µm for UPLC).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Methanol / Acetonitrile (50:50).

Mode: Gradient elution (similar profile to Protocol A but scaled for column volume).

Mass Spectrometry Parameters
Ionization: ESI Positive (Electrospray Ionization).[6][7]

Reasoning: The tertiary amine in the diisopropyl group protonates readily

.

Source Temp: 400°C.

Capillary Voltage: 3.5 kV.

MRM Transitions (Quantification)
To specifically detect Deoxy Fesoterodine without interference from the API matrix:

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell Time
(ms)

Deoxy

Fesoterodine
396.7 223.1 25 100

Fesoterodine

(API)
412.2 223.1 22 50

Note: The mass difference of exactly 16 Da (412 - 396) confirms the "Deoxy" (loss of oxygen)

nature of the impurity.

Method Validation Workflow
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To ensure the trustworthiness of the data, the following validation workflow is required

(compliant with ICH Q2(R1)).

1. Specificity (Stress Testing)

2. Quantitative Parameters

Validation Plan

Acid/Base/Oxidative Stress

Peak Purity Check (PDA)

Linearity (LOQ to 150%)

Accuracy (Spike Recovery)

Does Deoxy Peak
Resolution > 1.5?

Method Validated

Yes

Re-optimize Gradient

No
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Figure 2: Validation decision tree ensuring specificity and resolution before quantitative

acceptance.

Specificity Challenge
Inject a sample spiked with Tolterodine Tartrate. Tolterodine is structurally very similar to Deoxy
Fesoterodine (both lack the hydroxymethyl ester functionality in different ways). Ensure the

method resolves Deoxy Fesoterodine from Tolterodine.

Sensitivity (LOQ)
Target LOQ: 0.03 µg/mL (approx 0.03% of nominal concentration).

Signal-to-Noise: > 10:1 required at LOQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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